Cas no 852634-41-4 (1H-Benzimidazolium,1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-, chloride (1:1))

• Product Name: 1H-Benzimidazolium,1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-, chloride (1:1)
• CAS No: 852634-41-4
• MF: C₂₇H₃₅N₂^.CL
• MW: 423.03300
• MDL: MFCD08705246
• CID: 717174
• PubChem ID: 16218257
• Update Time: 2025-06-23

1H-Benzimidazolium,1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazolium,1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-, chloride (1:1)
• 1,3-Bis(1-adamantyl)benzimidazolium chloride
• 1,3-BIS-(ADMANT-1-YL)-BENZIMIDAZOLIUM CHLORIDE
• 1,3-Di(adamantan-1-yl)-1H-benzo[d]imidazol-3-iumchloride
• 1,3-Bis(1-adamanthyl)benzimidazolium chloride
• MFCD08705246
• CS-0203313
• 1,3-Bis(1-adamantyl)benzimidazolium chloride,min. 97%
• 1,3-bis(1-adamantyl)benzimidazol-3-ium;chloride
• 1,3-Di(adamantan-1-yl)-1H-benzo[d]imidazol-3-ium chloride
• SCHEMBL1077515
• 852634-41-4
• 1,3-Bis(1-adamanthyl)benzimidazolium chloride, 95%
• 1,3-BIS(ADAMANTAN-1-YL)-1??,3-BENZODIAZOL-1-YLIUM CHLORIDE
• 1,3-bis(1-adamantyl)-benzimidazolium chloride

• MDL： MFCD08705246
• Inchi： InChI=1S/C27H35N2.ClH/c1-2-4-25-24(3-1)28(26-11-18-5-19(12-26)7-20(6-18)13-26)17-29(25)27-14-21-8-22(15-27)10-23(9-21)16-27;/h1-4,17-23H,5-16H2;1H/q+1;/p-1
• InChI Key： GMYUUHXEUIPSKA-UHFFFAOYSA-M
• SMILES： C1C2CC3CC1CC(C2)(C3)N4C=[N+](C5=CC=CC=C54)C67CC8CC(C6)CC(C8)C7.[Cl-]

Computed Properties

• Exact Mass: 422.24900
• Monoisotopic Mass: 422.2488768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 556
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• PSA: 8.81000
• LogP: 2.78340
• Sensitiveness: air sensitive

Additional information on 1H-Benzimidazolium,1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-, chloride (1:1)

1H-Benzimidazolium, 1,3-bis(tricyclo[3.3.1.1³,⁷]dec-1-yl)-, chloride (1:1) - CAS No 852634-41-4

The compound 1H-Benzimidazolium, 1,3-bis(tricyclo[3.3.1.1³,⁷]dec-1-yl)-, chloride (1:1), with CAS registry number 852634-41-4, is a highly specialized organic material that has garnered significant attention in the fields of materials science and organic synthesis. This compound is notable for its unique structural features and potential applications in advanced materials and catalysis.

Benzimidazolium derivatives are well-known for their aromatic stability and ability to act as cationic species in various chemical reactions. The presence of the tricyclo[3.3.1.1³,⁷]dec-1-yl group in this compound adds significant steric bulk and rigidity to the molecule, which can influence its reactivity and stability. The chloride counterion plays a crucial role in maintaining the overall charge balance and can also participate in ion-pairing interactions that are critical for certain applications.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The rigid tricyclic structure provides a robust platform for constructing two-dimensional or three-dimensional networks with tailored pore sizes and functionalities. Researchers have demonstrated that incorporating such benzimidazolium-based linkers can enhance the thermal stability and mechanical robustness of these materials, making them suitable for gas storage and separation applications.

In addition to its role in materials science, this compound has shown promise in catalytic applications. The aromaticity of the benzimidazolium ring and the steric effects introduced by the tricyclo groups can create unique electronic environments that facilitate specific chemical transformations. For instance, recent work has explored its use as a catalyst in asymmetric synthesis reactions, where it has been shown to induce high enantioselectivity in certain substrates.

The synthesis of 852634-41-4 typically involves a multi-step process that combines nucleophilic aromatic substitution with subsequent cyclization steps to form the tricyclic framework. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced characterization techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity.

From an environmental standpoint, this compound is considered non-hazardous under normal handling conditions when proper safety protocols are followed. Its stability under ambient conditions makes it suitable for long-term storage and transportation without significant degradation risks.

In conclusion, 852634-41-4, or 1H-Benzimidazolium, 1,3-bis(tricyclo[3.3.1.1³,⁷]dec-1-yl)-, chloride (1:1), represents a cutting-edge material with diverse applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool in advancing research in materials science, catalysis, and organic synthesis.